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Compound of Interest

Compound Name: 2-Hydroxyphenylthiourea

Cat. No.: B072812

Essential Safety and Handling Guide for 2-
Hydroxyphenylthiourea

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 2-Hydroxyphenylthiourea, tailored for laboratory and drug development
professionals. Following these procedures is critical for ensuring personnel safety and
regulatory compliance.

Hazard Identification and Safety Data

2-Hydroxyphenylthiourea is classified as hazardous.[1] The primary route of acute toxicity is
ingestion. Below is a summary of key safety information.
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Hazard .
o GHS Category Signal Word Hazard Statement
Classification
o ) H302: Harmful if
Acute Toxicity, Oral Category 4 Warning
swallowed.[1]
Skin ) H315: Causes skin
) o Category 2 Warning S
Corrosion/Irritation irritation.
Serious Eye ] H319: Causes serious
o Category 2A Warning o
Damage/Irritation eye irritation.
Specific Target Organ
o ) ] H335: May cause
Toxicity (Single Category 3 Warning ) o
respiratory irritation.
Exposure)
Quantitative Data:
Parameter Value Source | Remarks

Occupational Exposure Limits

(OEL)

Not Established

No specific OELs have been
established for 2-
Hydroxyphenylthiourea or the
parent compound, Thiourea.[2]
[3] In the absence of specific
limits, it is prudent to handle it
as a hazardous compound and

minimize exposure.

LD50 (Oral)

Data not available

Classified as Category 4,
indicating it is harmful if

swallowed.[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. All personnel handling 2-

Hydroxyphenylthiourea must use the following:
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o Eye and Face Protection: Wear chemical safety goggles or glasses that conform to OSHA's
29 CFR 1910.133 or European Standard EN166.[1]

» Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber) to prevent
skin contact.

o Body Protection: A lab coat or long-sleeved clothing is required to protect the skin.[4]

e Respiratory Protection: If dust formation is likely or ventilation is inadequate, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of 2-Hydroxyphenylthiourea from receipt to disposal.

3.1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area, away from heat and sources of
ignition.[2]

Keep the container tightly closed when not in use.[2]

Ensure storage is separate from incompatible materials such as strong oxidizing agents.

3.2. Handling and Use:

» Preparation: Before handling, ensure a safety shower and eyewash station are accessible.
Conduct all work within a certified chemical fume hood to ensure adequate ventilation.[1]

» Weighing and Transfer: Handle as a solid to avoid creating dust. If dust formation is
unavoidable, use appropriate respiratory protection.

» Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands, face,
and any exposed skin thoroughly after handling the substance.[1]
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Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and
prevent inhalation or ingestion.[1]

3.3. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention.[1][2]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation persists, consult a physician.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.
Get medical attention if symptoms occur.[2]

Ingestion: If swallowed, rinse the mouth with water. Call a poison control center or doctor
immediately if you feel unwell.[1][2]

Disposal Plan

All waste containing 2-Hydroxyphenylthiourea must be treated as hazardous waste.

Waste Collection: Collect all waste material (including contaminated PPE) in a designated,
properly labeled, and sealed hazardous waste container. Do not mix with other waste
streams unless compatibility is confirmed.

Container Labeling: Clearly label the waste container with "Hazardous Waste" and the
chemical name "2-Hydroxyphenylthiourea."

Storage of Waste: Store the sealed waste container in a designated and secure hazardous
waste accumulation area.

Final Disposal: Dispose of the contents and the container in accordance with all local, state,
and federal regulations. This must be done through an approved and licensed waste
disposal company.[1][2]

Workflow for Safe Handling and Disposal
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The following diagram illustrates the lifecycle for the safe management of 2-
Hydroxyphenylthiourea in a laboratory setting.
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Caption: Workflow for 2-Hydroxyphenylthiourea Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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